Cas no 1343301-86-9 (3-(methylamino)methyl-1,2,4-oxadiazol-5-ol)
3-(methylamino)methyl-1,2,4-oxadiazol-5-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-((Methylamino)methyl)-1,2,4-oxadiazol-5-ol
- 3-[(methylamino)methyl]-1,2,4-oxadiazol-5-ol
- starbld0047307
- 1,2,4-Oxadiazol-5(2H)-one, 3-[(methylamino)methyl]-
- 3-(methylamino)methyl-1,2,4-oxadiazol-5-ol
-
- MDL: MFCD18872657
- Inchi: 1S/C4H7N3O2/c1-5-2-3-6-4(8)9-7-3/h5H,2H2,1H3,(H,6,7,8)
- InChI Key: ZZLGCJFHPBHNHV-UHFFFAOYSA-N
- SMILES: O1C(NC(CNC)=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 154
- XLogP3: -0.6
- Topological Polar Surface Area: 62.7
3-(methylamino)methyl-1,2,4-oxadiazol-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2506431-0.05g |
3-[(methylamino)methyl]-1,2,4-oxadiazol-5-ol |
1343301-86-9 | 95% | 0.05g |
$443.0 | 2024-06-18 | |
| Enamine | EN300-2506431-0.1g |
3-[(methylamino)methyl]-1,2,4-oxadiazol-5-ol |
1343301-86-9 | 95% | 0.1g |
$464.0 | 2024-06-18 | |
| Enamine | EN300-2506431-0.25g |
3-[(methylamino)methyl]-1,2,4-oxadiazol-5-ol |
1343301-86-9 | 95% | 0.25g |
$485.0 | 2024-06-18 | |
| Enamine | EN300-2506431-0.5g |
3-[(methylamino)methyl]-1,2,4-oxadiazol-5-ol |
1343301-86-9 | 95% | 0.5g |
$507.0 | 2024-06-18 | |
| Enamine | EN300-2506431-1.0g |
3-[(methylamino)methyl]-1,2,4-oxadiazol-5-ol |
1343301-86-9 | 95% | 1.0g |
$528.0 | 2024-06-18 | |
| Enamine | EN300-2506431-2.5g |
3-[(methylamino)methyl]-1,2,4-oxadiazol-5-ol |
1343301-86-9 | 95% | 2.5g |
$1034.0 | 2024-06-18 | |
| Enamine | EN300-2506431-5.0g |
3-[(methylamino)methyl]-1,2,4-oxadiazol-5-ol |
1343301-86-9 | 95% | 5.0g |
$1530.0 | 2024-06-18 | |
| Enamine | EN300-2506431-10.0g |
3-[(methylamino)methyl]-1,2,4-oxadiazol-5-ol |
1343301-86-9 | 95% | 10.0g |
$2269.0 | 2024-06-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1424864-1g |
3-((Methylamino)methyl)-1,2,4-oxadiazol-5-ol |
1343301-86-9 | 98% | 1g |
¥3885 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1424864-2.5g |
3-((Methylamino)methyl)-1,2,4-oxadiazol-5-ol |
1343301-86-9 | 98% | 2.5g |
¥8809 | 2023-03-01 |
3-(methylamino)methyl-1,2,4-oxadiazol-5-ol Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 3-(methylamino)methyl-1,2,4-oxadiazol-5-ol
3-(Methylamino)methyl-1,2,4-oxadiazol-5-ol (CAS No. 1343301-86-9): A Comprehensive Overview
3-(Methylamino)methyl-1,2,4-oxadiazol-5-ol (CAS No. 1343301-86-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct 1,2,4-oxadiazole core and methylamino substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.
The chemical structure of 3-(methylamino)methyl-1,2,4-oxadiazol-5-ol is particularly noteworthy. The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom. This ring system is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's pharmacological properties. The presence of the methylamino group on the methyl substituent further adds to the compound's versatility by influencing its solubility and binding affinity to various biological targets.
In recent years, significant research has been devoted to understanding the biological activities of 3-(methylamino)methyl-1,2,4-oxadiazol-5-ol. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 3-(methylamino)methyl-1,2,4-oxadiazol-5-ol effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 3-(methylamino)methyl-1,2,4-oxadiazol-5-ol has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research conducted by a team at the University of California in 2021 found that 3-(methylamino)methyl-1,2,4-oxadiazol-5-ol exhibited strong radical scavenging activity and protected cells from oxidative damage induced by hydrogen peroxide. These findings highlight the potential of this compound as a therapeutic agent for conditions characterized by oxidative stress.
The pharmacokinetic properties of 3-(methylamino)methyl-1,2,4-oxadiazol-5-ol have also been studied to assess its suitability for drug development. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that the compound showed good oral bioavailability and favorable pharmacokinetic parameters in animal models. These results suggest that 3-(methylamino)methyl-1,2,4-oxadiazol-5-ol may be suitable for further development as an oral medication.
In addition to its therapeutic potential, 3-(methylamino)methyl-1,2,4-oxadiazol-5-ol has been explored for its use as a building block in organic synthesis. The unique reactivity of the methylamino group and the stability of the 1,2,4-oxadiazole ring make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers at Harvard University have used this compound as a key intermediate in the synthesis of novel antiviral agents targeting influenza viruses.
The safety profile of 3-(methylamino)methyl-1,2,4-oxadiazol-5-ol has also been evaluated in preclinical studies. Toxicity assessments conducted by a team at the National Institutes of Health (NIH) showed that the compound was well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support the further clinical evaluation of this compound.
In conclusion, 3-(methylamino)methyl-1,2,4-oxadiazol-5-ol (CAS No. 1343301-86-9)l (CAS No. 1343301-86-9)) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
1343301-86-9 (3-(methylamino)methyl-1,2,4-oxadiazol-5-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)